(2-Methylpropyl)(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amine

• IUPAC Name: 1-methyl-N-(2-methylpropyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H15N5/c1-7(2)4-11-9-8-5-14-15(3)10(8)13-6-12-9/h5-7H,4H2,1-3H3,(H,11,12,13)
• InChI Key: MEBHIPFIIIVWHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C2C=NN(C2=NC=N1)C
• Molecular Formula: C10H15N5
• Molecular Weight: 205.26 g/mol

Description

Pyrazolo[3,4-d]pyrimidines are a type of nitrogen-containing heterocyclic compounds. They are considered as privileged core skeleton in the biologically active compounds and like a bioisostere of natural purine.

Synthesis Analysis

The synthesis of new heterocyclic derivatives containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group has been reported. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of these compounds is complex, with multiple ring structures and various functional groups. The core structure is a pyrazolo[3,4-d]pyrimidine, which is a fused nitrogen-containing heterocyclic ring system.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, including cycloaddition reactions of 1,3-dipolar organic azide and terminal alkyne in the presence of Cu (I) catalyst.

Scientific Research Applications

Antitumor and Antimicrobial Activities

• Novel N-arylpyrazole-containing enaminones were synthesized, demonstrating significant cytotoxic effects against human breast and liver carcinoma cell lines, indicating potential antitumor applications. Additionally, some products showed antimicrobial activity, underlining their dual application potential (Riyadh, 2011).

• Research on pyrazolo[1,5-a]pyrimidines highlights their antimetabolite properties in purine biochemical reactions, with noted antitrypanosomal activity. This suggests their usefulness in creating pharmaceutical compounds aimed at treating trypanosomiasis (Abdelriheem et al., 2017).

Cognitive Impairment Treatment

• A diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones was studied for their role as phosphodiesterase 1 (PDE1) inhibitors. One compound, identified as ITI-214, showed promising results in Phase I clinical development for treating cognitive deficits associated with schizophrenia and Alzheimer's disease, demonstrating the compound's potential in addressing neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-d]pyrimidine core have been reported to inhibit cdk2, a protein kinase involved in cell cycle regulation .

Mode of Action

Compounds with similar structures have been reported to inhibit their targets by binding to the active site, thereby preventing the target from performing its function .

Biochemical Pathways

Given its potential role as a cdk2 inhibitor, it may affect cell cycle regulation pathways .

Result of Action

Similar compounds have been reported to inhibit cell proliferation and induce apoptosis in cancer cell lines .

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely. It’s important to handle all chemicals with care and use appropriate personal protective equipment.